Cas no 899737-18-9 (methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate)

• Product Name: methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate
• CAS No: 899737-18-9
• MF: C₁₈H₁₆ClN₅O₃
• MW: 385.804342269897
• CID: 5485878
• Update Time: 2025-07-21

methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[5-amino-1-[(2-chlorophenyl)methyl]triazole-4-carbonyl]amino]benzoate
• methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate

• Inchi： 1S/C18H16ClN5O3/c1-27-18(26)11-6-8-13(9-7-11)21-17(25)15-16(20)24(23-22-15)10-12-4-2-3-5-14(12)19/h2-9H,10,20H2,1H3,(H,21,25)
• InChI Key： HXQVABULRFXARO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2=C(N)N(CC3=CC=CC=C3Cl)N=N2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate

Comprehensive Analysis of Methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate (CAS No. 899737-18-9)

The compound methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate (CAS No. 899737-18-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and a benzoate ester moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like 1,2,3-triazoles has surged due to their versatile biological activities. The presence of an amino group and a chlorophenyl substituent in this compound enhances its potential as a building block for drug discovery. Researchers are particularly intrigued by its possible role in targeting enzyme inhibition and receptor modulation, which aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate involves multi-step organic reactions, often leveraging click chemistry methodologies. This approach is favored for its efficiency and high yield, making it a popular topic in green chemistry discussions. The compound's CAS No. 899737-18-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and material science.

From an industrial perspective, this compound's ester functionality and triazole ring offer opportunities for derivatization, enabling the development of new crop protection agents or pharmaceutical intermediates. Its stability under various conditions also makes it a candidate for formulation studies, a hot topic in drug delivery research. Notably, its chlorophenyl group may contribute to enhanced lipophilicity, a property often explored in bioavailability optimization.

Environmental and safety profiles of such compounds are increasingly scrutinized, and methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate is no exception. Recent studies focus on its biodegradability and ecotoxicological impact, addressing concerns raised by the sustainable chemistry community. These aspects are critical for regulatory compliance and align with the UN Sustainable Development Goals (SDGs).

In the context of computational chemistry, this compound's molecular features make it an excellent subject for in silico modeling. Researchers utilize molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies to predict its interactions with biological targets, a methodology gaining traction due to its cost-effectiveness and speed in drug design pipelines.

The patent landscape surrounding CAS No. 899737-18-9 reveals its potential in proprietary formulations, particularly in combination therapies for complex diseases. This aligns with the pharmaceutical industry's shift toward multi-target drugs, a strategy to combat drug resistance and improve therapeutic outcomes.

Analytical characterization of methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and structural integrity, which are paramount in quality control protocols for research and industrial applications.

As the scientific community continues to explore nitrogen-containing heterocycles, compounds like methyl 4-{5-amino-1-(2-chlorophenyl)methyl-1H-1,2,3-triazole-4-amido}benzoate will remain at the forefront of innovation. Its multifaceted applications—from biomedical research to agrochemical development—underscore its significance in addressing global challenges in health and sustainability.